Cas no 2368-49-2 (Benzene, 1,3,5-tribromo-2,4,6-trifluoro-)

• Product Name: Benzene, 1,3,5-tribromo-2,4,6-trifluoro-
• CAS No: 2368-49-2
• MF: C₆Br₃F₃
• MW: 368.771409988403
• MDL: MFCD00192722
• CID: 275438
• PubChem ID: 137562
• Update Time: 2025-04-19

Benzene, 1,3,5-tribromo-2,4,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-tribromo-2,4,6-trifluoro-
• 1,3,5-tribromo-2,4,6-trifluorobenzene
• 1,3,5-Trifluoro-2,4,6-tribromobenzene
• Benzene, 1,3,5-tribromo-2,4,6-trifluoro-
• 1,3,5-TRIBROMO-2,4,6-TRIFLUORO-BENZENE
• 2368-49-2
• C6Br3F3
• SCHEMBL3834812
• s10841
• CS-0197066
• DTXSID70178346
• SY254031
• AKOS024427143
• AS-64584
• AMY28382
• MFCD00192722
• DB-201297

• MDL： MFCD00192722
• Inchi： 1S/C6Br3F3/c7-1-4(10)2(8)6(12)3(9)5(1)11
• InChI Key： QKWXXOBRXUWWSG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1F)Br)F)Br)F

Computed Properties

• Exact Mass: 365.7501
• Monoisotopic Mass: 365.75022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.3

Experimental Properties

• Density: 2.448±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98.0-99.0 ºC (ethanol water )
• Boiling Point: 226.6±35.0 ºC (760 Torr),
• Flash Point: 90.9±25.9 ºC,
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes